![molecular formula C5H5BrN2 B1278442 2-Bromo-4-methylpyrimidine CAS No. 130645-48-6](/img/structure/B1278442.png)
2-Bromo-4-methylpyrimidine
Overview
Description
2-Bromo-4-methylpyrimidine (2-BrMP) is an organic compound that is widely used in organic synthesis and research. It is a versatile building block for the synthesis of a variety of organic compounds, including amino acids, nucleosides, and nucleotides. It is also used in the synthesis of pharmaceuticals, agrochemicals, and dyes. It is a highly reactive molecule, and its reactivity is the basis for its many applications.
Scientific Research Applications
Synthesis of Thiazolo[4,5-d]pyrimidine Derivatives
2-Bromo-4-methylpyrimidine is utilized in the synthesis of thiazolo[4,5-d]pyrimidine derivatives. A study by Bakavoli, Nikpour, and Rahimizadeh (2006) demonstrated the formation of these compounds from 4-amino-5-bromo-2-substituted-aminopyrimidines, which in turn were derived from 5-bromo-2,4-dichloro-6-methylpyrimidine (Bakavoli, Nikpour, & Rahimizadeh, 2006).
Regioselectivity in Ammonia Reactions
Research by Doulah et al. (2014) focused on the regioselective displacement reactions of ammonia with 5-bromo-2,4-dichloro-6-methylpyrimidine. The study revealed the formation of 5-bromo-2-chloro-6-methylpyrimidin-4-amine as a main product, showing the specificity of reaction sites in these compounds (Doulah et al., 2014).
Synthesis of Aryl Ethers and Fungicidal Activity
Erkin et al. (2016) synthesized 2-amino-4-[(2-aryloxyethyl)sulfanyl]-6-methylpyrimidines by alkylating 2-amino-6-methylpyrimidin-4(3H)-thione. They noted that bromination of these compounds yielded 5-bromo derivatives with observed fungicidal activity (Erkin et al., 2016).
One-Pot Nitrodebromination and Methyl Bi-Functionalization
A study by Mousavi, Heravi, and Tajabadi (2020) described a unique one-pot, simultaneous nitrodebromination and methyl bromonitration of 5-bromo-2,4-di-tert-amino-6-methylpyrimidine derivatives. This novel transformation has not been reported in other organic compounds or pyrimidines (Mousavi, Heravi, & Tajabadi, 2020).
Anti-Pneumocystis carinii Pneumonia Activity
In the field of medicinal chemistry, Boykin et al. (1998) synthesized various 2,4-bis-aryl-6-methylpyrimidines, including 2,4-bis-(4-amidinophenyl)-6-methylpyrimidine, starting from 4-bromobenzamidine. These compounds were evaluated for their activity against Pneumocystis carinii pneumonia, showing potential as therapeutic agents (Boykin et al., 1998).
Safety and Hazards
Properties
IUPAC Name |
2-bromo-4-methylpyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrN2/c1-4-2-3-7-5(6)8-4/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZIJEBOLOXOVFY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90449166 | |
Record name | 2-Bromo-4-methylpyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90449166 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
130645-48-6 | |
Record name | 2-Bromo-4-methylpyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90449166 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Bromo-4-methylpyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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